tert-butyl N-[1-({[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamoyl)ethyl]carbamate

• IUPAC Name: tert-butyl N-[1-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methylamino]-1-oxopropan-2-yl]carbamate
• InChI: InChI=1S/C18H25N5O5/c1-6-26-13-8-7-12(9-19-13)15-22-14(28-23-15)10-20-16(24)11(2)21-17(25)27-18(3,4)5/h7-9,11H,6,10H2,1-5H3,(H,20,24)(H,21,25)
• InChI Key: PUOSHHSMLJIWSL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC(=O)C(C)NC(=O)OC(C)(C)C
• Molecular Formula: C18H25N5O5
• Molecular Weight: 391.4 g/mol

Description

The compound contains a tert-butyl group, which is a four-carbon alkyl radical or substituent group with the general chemical formula −C4H9. It also contains a carbamate group (N-CO-O), which is a functional group derived from carbamic acid and is present in many organic compounds, including pharmaceuticals and polymers.

Molecular Structure Analysis

The molecular structure analysis would require more specific information or experimental data such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and reagents used. The tert-butyl group is generally quite stable, but the carbamate group could potentially be involved in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties such as melting point, boiling point, solubility, etc., would need to be determined experimentally.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many carbamate compounds are used as pesticides and work by inhibiting acetylcholinesterase in insects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. Generally, care should be taken when handling any chemical compound.